Cas no 1258875-29-4 (Methyl 5-chloro-6-isopropoxynicotinate)

• Product Name: Methyl 5-chloro-6-isopropoxynicotinate
• CAS No: 1258875-29-4
• MF: C₁₀H₁₂ClNO₃
• MW: 229.660181999207
• CID: 2116726
• Update Time: 2023-08-04

Methyl 5-chloro-6-isopropoxynicotinate Chemical and Physical Properties

Names and Identifiers

• methyl 5-chloro-6-isopropoxynicotinate
• LAICNHCQPLIJCY-UHFFFAOYSA-N
• methyl 5-chloro-6-(propan-2-yloxy)pyridine-3-carboxylate
• 3-Pyridinecarboxylic acid, 5-chloro-6-(1-methylethoxy)-, methyl ester
• Methyl 5-chloro-6-isopropoxynicotinate

• Inchi： 1S/C10H12ClNO3/c1-6(2)15-9-8(11)4-7(5-12-9)10(13)14-3/h4-6H,1-3H3
• InChI Key： LAICNHCQPLIJCY-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OC)=CN=C1OC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 223
• Topological Polar Surface Area: 48.4